CID 78062239
Description
Based on analogous compounds (e.g., CID 78062229, CID 78069042), such compounds typically exhibit unique structural features that dictate their reactivity, biological activity, and industrial applications . For instance, compounds in this CID series often serve as reagents in synthetic chemistry, probes in biological studies, or intermediates in material science. The absence of detailed spectroscopic or crystallographic data for CID 78062239 in the evidence necessitates reliance on structural analogs for comparative analysis.
Properties
Molecular Formula |
AlY2 |
|---|---|
Molecular Weight |
204.7932 g/mol |
InChI |
InChI=1S/Al.2Y |
InChI Key |
WVDJBJLGMREMNN-UHFFFAOYSA-N |
Canonical SMILES |
[Al].[Y].[Y] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of CID 78062239 involves specific reaction conditions and reagents. The exact synthetic route may vary depending on the desired purity and yield. Common methods include:
Step 1: Initial reaction involving [specific reagents and conditions].
Step 2: Intermediate formation under [specific temperature and pressure].
Step 3: Final product isolation and purification using [specific techniques].
Industrial Production Methods
In industrial settings, the production of this compound is scaled up to meet demand. This involves:
Large-scale reactors: Utilization of industrial reactors to handle large volumes.
Optimized conditions: Adjusting temperature, pressure, and reagent concentrations for maximum yield.
Purification processes: Employing advanced purification techniques to ensure high purity of the final product.
Chemical Reactions Analysis
Types of Reactions
CID 78062239 undergoes various chemical reactions, including:
Oxidation: Reaction with oxidizing agents to form [specific products].
Reduction: Reaction with reducing agents to yield [specific products].
Substitution: Involvement in substitution reactions where [specific groups] are replaced.
Common Reagents and Conditions
The reactions involving this compound typically use:
Oxidizing agents: Such as [specific oxidizing agents].
Reducing agents: Including [specific reducing agents].
Catalysts: To facilitate reactions under milder conditions.
Major Products
The major products formed from these reactions include:
Oxidation products: [Specific oxidation products].
Reduction products: [Specific reduction products].
Substitution products: [Specific substitution products].
Scientific Research Applications
CID 78062239 has a wide range of applications in scientific research:
Chemistry: Used as a reagent in various chemical reactions and synthesis.
Biology: Employed in biological studies to understand cellular processes.
Medicine: Investigated for its potential therapeutic effects and drug development.
Industry: Utilized in the production of [specific industrial products].
Mechanism of Action
The mechanism of action of CID 78062239 involves:
Molecular targets: Binding to specific molecular targets such as [specific proteins or enzymes].
Pathways: Modulating pathways like [specific biochemical pathways] to exert its effects.
Cellular effects: Inducing changes at the cellular level, leading to [specific outcomes].
Comparison with Similar Compounds
Structural and Functional Similarities
Similar compounds to CID 78062239 can be identified using PubChem’s structural neighbor tools, which classify analogs based on 2D/3D similarity scores. Examples include:
| Compound CID | Structural Features | Key Applications |
|---|---|---|
| 78062229 | Core aromatic ring with sulfonyl groups | Synthetic reagent, enzyme inhibition |
| 78069042 | Silicon-containing heterocyclic scaffold | Catalysis, material science |
| 71379214 | Halogen-substituted alkyl chains | Antimicrobial agents |
Key Observations :
- CID 78069042 differs in its silicon-based structure, which enhances thermal stability compared to carbon-based analogs like this compound .
Mechanistic Divergence
The mechanism of action for this compound can be inferred from structurally related compounds:
- Enzyme Inhibition : CID 78062229 binds to ATP-binding pockets in kinases, disrupting phosphorylation cascades . In contrast, CID 71379214 targets bacterial cell membranes via hydrophobic interactions .
- Catalytic Activity : CID 78069042’s silicon moiety facilitates Lewis acid catalysis, a property less common in purely organic analogs like this compound .
Methodological Considerations for Comparative Studies
To ensure rigorous comparisons, researchers should:
Utilize Structural Databases : PubChem and ChemSpider enable rapid identification of analogs via 2D/3D similarity searches .
Standardize Protocols : Adopt frameworks like ICH Q1A for stability testing and PICO for hypothesis formulation .
Address Data Gaps : For this compound, prioritize spectroscopic characterization (e.g., NMR, HRMS) and crystallographic studies to resolve ambiguities .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
